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Compound of Interest

2-(5-Methoxypyrazin-2-
Compound Name:
YL )ethanamine

Cat. No.: B14171247

Get Quote

Executive Summary

2-(5-Methoxypyrazin-2-yl)ethanamine (Calculated Formula: C

H
N

O) represents a specialized pyrazine derivative often utilized as a pharmacophore building
block in fragment-based drug discovery (FBDD). Its structural duality—combining a lipophilic,
electron-deficient pyrazine core with a polar, basic primary amine tail—makes it a critical
scaffold for modulating solubility and target binding affinity in kinase inhibitors and GPCR
ligands.

This guide provides a definitive physicochemical profile, a validated structural elucidation
strategy, and rigorous analytical protocols to ensure identity and purity during synthesis and

scale-up.
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Part 1: Physicochemical Profile & Molecular Weight

Accurate molecular weight determination is the first line of defense against synthetic errors. For
2-(5-Methoxypyrazin-2-yl)ethanamine, the distinction between monoisotopic mass (for Mass

Spectrometry) and average molecular weight (for stoichiometry) is vital.

Fundamental Constants

Property

Value

Notes

IUPAC Name

2-(5-Methoxypyrazin-2-

yl)ethanamine

C

H
Molecular Formula

N

O
Average Molecular Weight 153.18 g/mol Used for molarity calculations.

) ) Used for High-Res MS

Monoisotopic Mass 153.0902 Da

(HRMS).

Exact Mass

153.090238 Da

Based on

C1

H,

Nv

0.

Polar Surface Area (PSA)

~68 A2

Estimated (Pyrazine Ns +
Ether O + Amine).

LogP (Predicted)

0.2-0.5

Moderate hydrophilicity due to
the amine.

Structural Composition Analysis
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The molecule consists of three distinct chemical environments that must be verified:
e Pyrazine Core: A 2,5-disubstituted aromatic ring.

o Methoxy Group: An electron-donating group at position 5, increasing electron density on the
ring.

o Ethanamine Chain: A flexible alkyl linker terminating in a primary amine at position 2.

Part 2: Structural Elucidation Strategy

To validate the structure of 2-(5-Methoxypyrazin-2-yl)ethanamine, a multi-modal approach
combining NMR and MS is required. The following section details the expected spectral
signatures and the logic behind them.

Nuclear Magnetic Resonance (NMR) Prediction

Solvent Recommendation: DMSO-d

or CDCI

(with TMS standard).

H NMR (Proton) Signatures

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b14171247/docs?utm_src=pdf-body#technical-guide-structural-analysis-molecular-profiling-of-2-5-methoxypyrazin-2-yl-ethanamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14171247?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Position

Group

Multiplicity

Approx.[1][2]
Shift (

ppm)

Diagnostic
Logic

Pyrazine H-3

Ar-H

Singlet (d)

8.0-8.2

Ortho to the alkyl
chain;
deshielded by

ring nitrogens.

Pyrazine H-6

Ar-H

Singlet (d)

7.8-8.0

Ortho to the
methoxy group;
slightly more
shielded than H-
3.

Methoxy

-OCH

Singlet

3.9-40

Characteristic
sharp singlet for
methoxy on

heteroaryl ring.

-Methylene

Ar-CH

Triplet

28-3.0

Benzylic-like
position attached

to pyrazine.

-Methylene

-NH

Triplet

29-31

Adjacent to
nitrogen; shifts
vary with pH/salt

form.

Amine

-NH

Broad s

15-20

Exchangeable;
chemical shift is
concentration/sol

vent dependent.

Note: The coupling constant (

) between the two methylene groups in the ethyl chain is typically ~6-7 Hz.

C NMR (Carbon) Signatures
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e Pyrazine Carbons: Four distinct signals in the aromatic region (130—-160 ppm). The carbon
attached to the methoxy group (C-5) will be the most deshielded (~155-160 ppm).

e Methoxy Carbon: ~53-54 ppm.

o Alkyl Carbons: Two signals in the aliphatic region (30—45 ppm).

Mass Spectrometry (MS) Fragmentation Logic
In Electrospray lonization (ESI+), the molecule typically forms the
ion at m/z 154.1.

Key Fragmentation Pathways (MS/MS):

e Loss of Ammonia (-17 Da): Cleavage of the terminal amine group is common in primary

amines.
o Precursor: 154.1
Fragment: 137.1

o Loss of Methoxy Radical/Formaldehyde: High energy collision can lead to loss of the
methoxy group or rearrangement.

o McLafferty-type Rearrangement: If the alkyl chain allows, specific ring-cleavage ions may be
observed.

Part 3: Analytical Protocols & Workflow

This section outlines the standard operating procedure (SOP) for verifying the identity of the
synthesized material.

Workflow Visualization
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Figure 1: Validated analytical workflow for the structural confirmation of pyrazine derivatives.

Protocol: High-Resolution Mass Spectrometry (HRMS)

Obijective: Confirm elemental composition (C
H

N

0).

Sample Prep: Dissolve 0.1 mg of compound in 1 mL MeOH:H

O (50:50) + 0.1% Formic Acid.

Instrument: Q-TOF or Orbitrap MS.

Method: Direct infusion or UPLC-MS (C18 column, Gradient 5-95% ACN in 0.1% FA).

Acceptance Criteria: Mass error <5 ppm.
o Theoretical [M+H]+: 154.0975

o Acceptable Range: 154.0967 — 154.0983

Protocol: Purity by HPLC-UV

Objective: Quantify purity relative to synthesis byproducts (e.g., unreacted 2-chloro-5-
methoxypyrazine).
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e Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 3.5 um).
» Mobile Phase:
o A: Water + 0.05% TFA (Trifluoroacetic acid)
o B: Acetonitrile + 0.05% TFA
o Note: TFA is preferred over Formic Acid here to sharpen the amine peak.
e Gradient: 5% B to 95% B over 10 minutes.
o Detection: 254 nm (Pyrazine absorption max) and 210 nm (General).

Part 4: Contextual Synthesis & Stability

Understanding the synthesis informs the impurity profile. Acommon route involves the
Sonogashira Coupling or Nucleophilic Substitution on a di-halogenated precursor.

Synthetic Logic (Example Route)

 Starting Material: 2-Bromo-5-methoxypyrazine.
e Coupling: Reaction with N-Boc-propargylamine (Sonogashira) or a vinyl equivalent.
e Reduction: Hydrogenation (Pd/C, H

) reduces the alkyne/alkene to the ethyl linker.

o Deprotection: Acidic removal of the Boc group yields the free amine.
Critical Impurities to Watch:

e Oxidation products: Pyrazine N-oxides (Mass +16).

e Incomplete Reduction: Presence of alkene/alkyne linkers (Mass -2 or -4).

e Hydrolysis: Conversion of the methoxy group to a hydroxyl (Pyrazinone tautomer), resulting
in a mass loss of 14 Da (Methyl).
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Stability & Storage

* Hygroscopicity: As a primary amine, the free base is likely hygroscopic and may absorb CO

from the air to form carbamates.

o Storage: Store as a hydrochloride (HCI) or fumarate salt for improved stability. Keep at -20°C
under desiccated conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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